Cas no 1806172-40-6 (4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1806172-40-6
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930012
• Update Time: 2025-10-29

4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-5-3(2-13)1-4(14-6(5)9)15-7(10,11)12/h1H,2,13H2
• InChI Key： FUHMUCWTIXQWOE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1CN)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.9
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine

Comprehensive Guide to 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1806172-40-6)

4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine (CAS No. 1806172-40-6) is a specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including an aminomethyl moiety, bromo and chloro substituents, and a trifluoromethoxy group, making it a versatile intermediate for drug discovery and material science applications.

The molecular structure of 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine contributes to its reactivity and binding properties, which are highly valued in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and GPCR-targeted therapies, areas that dominate current pharmaceutical development trends. The presence of both electron-withdrawing and electron-donating groups in this molecule allows for diverse chemical modifications.

In agrochemical applications, this polyhalogenated pyridine derivative shows promise as a precursor for novel crop protection agents. The trifluoromethoxy group is known to enhance biological activity and metabolic stability, addressing the growing demand for more efficient and environmentally friendly pesticides. Recent studies have explored its derivatives as potential neonicotinoid alternatives, responding to global concerns about bee population decline.

The synthesis of 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine typically involves multi-step processes starting from commercially available pyridine precursors. Key challenges in its production include controlling the regioselectivity of halogenation and maintaining the stability of the aminomethyl functionality during subsequent reactions. Advanced purification techniques such as preparative HPLC are often employed to obtain high-purity material suitable for research applications.

From a commercial perspective, the demand for functionalized pyridine derivatives like CAS 1806172-40-6 has grown steadily, driven by the expanding pharmaceutical and agrochemical sectors. Market analysts note particular interest from companies developing next-generation antiviral drugs and precision agriculture solutions. The compound's unique structural features make it valuable for patent-protected drug candidates, with several pharmaceutical companies reportedly evaluating its derivatives in preclinical studies.

Storage and handling of 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine require standard laboratory precautions for amine-containing compounds. It is typically supplied as a crystalline solid or solution in anhydrous solvents to prevent degradation. Researchers should store it under inert atmosphere at recommended temperatures to maintain stability, especially when planning long-term projects or scale-up activities.

The analytical characterization of this compound involves standard techniques including NMR spectroscopy, mass spectrometry, and elemental analysis. The distinctive pattern of substituents on the pyridine ring creates characteristic signatures in these analyses, facilitating quality control and structure verification. Recent advances in computational chemistry have enabled better prediction of its physicochemical properties and reactivity patterns.

Looking ahead, 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine is poised to play an important role in addressing several modern scientific challenges. Its potential applications in targeted cancer therapies, antimicrobial development, and sustainable agriculture align with current research priorities. As synthetic methodologies continue to improve, we can expect broader adoption of this versatile intermediate in both academic and industrial settings.

For researchers considering working with CAS 1806172-40-6, it's recommended to review recent literature on pyridine functionalization strategies and heterocyclic compound applications. The compound's unique combination of substituents offers numerous possibilities for structural modification, making it a valuable tool for medicinal chemists and material scientists alike. Several patent applications have already emerged featuring derivatives of this core structure.

The environmental profile of 4-(Aminomethyl)-3-bromo-2-chloro-6-(trifluoromethoxy)pyridine and its derivatives is an active area of investigation. While the trifluoromethoxy group generally improves metabolic stability, researchers are developing methods to assess and mitigate potential ecological impacts. This reflects the growing emphasis on green chemistry principles throughout the chemical industry.